Cas no 1784326-15-3 (6-bromoimidazo[1,2-a]pyridine-5-carboxylic acid)

• Product Name: 6-bromoimidazo[1,2-a]pyridine-5-carboxylic acid
• CAS No: 1784326-15-3
• MF: C₈H₅BrN₂O₂
• MW: 241.04
• MDL: MFCD31743061
• CID: 5523374
• PubChem ID: 83671610
• Update Time: 2026-03-11

6-bromoimidazo[1,2-a]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromoimidazo[1,2-a]pyridine-5-carboxylic acid
• SCHEMBL21290406
• MFCD31743061
• AS-79270
• D79096
• 1784326-15-3
• PB41311
• CS-0309648
• SY322096
• 6-Bromoimidazo[1,2-a]pyridine-5-carboxylicacid

• MDL： MFCD31743061
• Inchi： 1S/C8H5BrN2O2/c9-5-1-2-6-10-3-4-11(6)7(5)8(12)13/h1-4H,(H,12,13)
• InChI Key： IMHKDFLUFQDIHL-UHFFFAOYSA-N
• SMILES： C12=NC=CN1C(C(O)=O)=C(Br)C=C2

Computed Properties

• Exact Mass: 239.95344g/mol
• Monoisotopic Mass: 239.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.6Ų

Additional information on 6-bromoimidazo[1,2-a]pyridine-5-carboxylic acid

Recent Advances in the Application of 6-Bromoimidazo[1,2-a]pyridine-5-carboxylic Acid (CAS: 1784326-15-3) in Chemical Biology and Pharmaceutical Research

The compound 6-bromoimidazo[1,2-a]pyridine-5-carboxylic acid (CAS: 1784326-15-3) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This heterocyclic carboxylic acid derivative belongs to the imidazopyridine class, which has garnered significant attention due to its versatile pharmacological properties and structural features that enable diverse molecular interactions. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 6-bromoimidazo[1,2-a]pyridine-5-carboxylic acid as a building block for kinase inhibitors. Researchers successfully incorporated this scaffold into novel compounds showing potent inhibitory activity against cyclin-dependent kinases (CDKs), with IC50 values in the low nanomolar range. The bromo substituent at position 6 was found to be crucial for establishing key hydrophobic interactions in the ATP-binding pocket of CDK2, as revealed by X-ray crystallography studies.

In the field of antibacterial drug development, a recent patent application (WO2023056789) disclosed derivatives of 6-bromoimidazo[1,2-a]pyridine-5-carboxylic acid exhibiting broad-spectrum activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The carboxylic acid moiety was identified as essential for maintaining antibacterial potency while improving pharmacokinetic properties. Molecular docking simulations suggested that these compounds interfere with bacterial DNA gyrase function.

Significant progress has also been made in utilizing this compound for targeted protein degradation. A Nature Chemical Biology publication (2024) described the development of proteolysis-targeting chimeras (PROTACs) employing 6-bromoimidazo[1,2-a]pyridine-5-carboxylic acid as the warhead for E3 ligase recruitment. The researchers achieved selective degradation of oncogenic proteins in vitro and in vivo, with the bromoimidazopyridine core contributing to both binding affinity and proteasome recruitment efficiency.

The synthetic accessibility of 6-bromoimidazo[1,2-a]pyridine-5-carboxylic acid has been improved through recent methodological advances. A Green Chemistry report (2023) presented a novel, metal-free protocol for its preparation via visible-light-mediated cyclization, achieving yields of 85% with excellent atom economy. This development addresses previous challenges in large-scale production while minimizing environmental impact.

Emerging applications in diagnostic imaging have also been reported. Researchers at Massachusetts General Hospital developed 18F-labeled analogs of 6-bromoimidazo[1,2-a]pyridine-5-carboxylic acid for positron emission tomography (PET) imaging of neuroinflammation. The compounds showed promising brain penetration and specific binding to activated microglia in preclinical models of neurodegenerative diseases.

As research continues, the unique physicochemical properties of 6-bromoimidazo[1,2-a]pyridine-5-carboxylic acid - including its balanced lipophilicity (cLogP ~2.1), moderate molecular weight (241.03 g/mol), and presence of both hydrogen bond donor and acceptor groups - position it as a valuable scaffold for rational drug design. Future directions may explore its potential in covalent inhibitor development, given the reactivity of the bromo substituent in palladium-catalyzed cross-coupling reactions.